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Rimsulfuron vs. Nicosulfuron: A Comparative
Guide to Grass Weed Control in Maize
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of rimsulfuron and

nicosulfuron for the control of grass weeds in maize. The information presented is collated from

various experimental studies to aid in research and development decisions.

Executive Summary
Rimsulfuron and nicosulfuron are both sulfonylurea herbicides that effectively control a range

of grass weeds in maize by inhibiting the acetolactate synthase (ALS) enzyme.[1][2][3][4]

Experimental data indicates that both herbicides exhibit a similar spectrum of activity and level

of efficacy on many common grass weeds.[5] However, variations in performance can be

observed depending on the specific weed species, application rate, and environmental

conditions. Tank-mixing with other herbicides is a common practice to broaden the weed

control spectrum.[6] While generally safe for maize, some hybrids may show sensitivity to

nicosulfuron, particularly at earlier growth stages.[7][8]

Comparative Efficacy
The following tables summarize quantitative data from field and greenhouse studies,

comparing the performance of rimsulfuron and nicosulfuron on key grass weed species in
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maize.

Table 1: Efficacy of Rimsulfuron and Nicosulfuron on Annual Grass Weeds
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Weed Species Herbicide
Application
Rate (g a.i./ha)

Weed Control
(%)

Source

Giant Foxtail

(Setaria faberi)

Nicosulfuron +

Rimsulfuron
Various ≥ 98% [9]

Green Foxtail

(Setaria viridis)
Nicosulfuron Not Specified Very Susceptible [9]

Green Foxtail

(Setaria viridis)
Rimsulfuron Not Specified Very Susceptible [9]

Barnyardgrass

(Echinochloa

crus-galli)

Nicosulfuron Not Specified Not Specified [10]

Barnyardgrass

(Echinochloa

crus-galli)

Rimsulfuron Not Specified Not Specified [10]

Smooth

Witchgrass

(Panicum

dichotomiflorum)

Nicosulfuron Not Specified
Readily

Controlled
[5]

Smooth

Witchgrass

(Panicum

dichotomiflorum)

Rimsulfuron Not Specified
Readily

Controlled
[5]

Whorled Pigeon

Grass (Setaria

verticillata)

Nicosulfuron Not Specified Less Controlled [5]

Whorled Pigeon

Grass (Setaria

verticillata)

Rimsulfuron Not Specified Less Controlled [5]

Summer Grass

(Digitaria

sanguinalis)

Nicosulfuron Not Specified Less Controlled [5]
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Summer Grass

(Digitaria

sanguinalis)

Rimsulfuron Not Specified Less Controlled [5]

Table 2: Efficacy of Nicosulfuron on Various Weed Species

Weed Species
Nicosulfuron
Application Rate
(g/ha)

Weed Control (%) Source

Phalaris minor 50 100 [11]

Echinochloa colona 50 100 [11]

Panicum maximum 50 100 [11]

Trianthema monogyna 50 100 [11]

Chenopodium album 50 100 [11]

Phyllanthus niruri 50 100 [11]

Digitaria sanguinalis 50 Significant Reduction [11]

Cyperus rotundus 50
Complete Elimination

(Kharif season)
[11]

Crop Safety and Yield
Both rimsulfuron and nicosulfuron are generally considered safe for use in maize, as the crop

can metabolize the herbicides into inactive compounds.[1] However, some maize hybrids have

demonstrated sensitivity to nicosulfuron, which can manifest as transient phytotoxicity, such as

yellowing of leaves.[7][8][12] Studies have shown that the V2 growth stage of maize may be

more sensitive to nicosulfuron application than the V6 stage.[7]

In terms of yield, effective weed control by both herbicides generally leads to increased maize

grain yield compared to weedy checks.[13] In some studies, tank mixes including rimsulfuron
or nicosulfuron have resulted in high maize yields.[14][15]
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Mode of Action
Rimsulfuron and nicosulfuron are both inhibitors of the enzyme acetolactate synthase (ALS),

also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is crucial for the

biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. By

blocking this pathway, the herbicides halt cell division and plant growth, leading to the death of

susceptible weeds.[1][2]

Sulfonylurea Herbicides
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Caption: Mode of action of Rimsulfuron and Nicosulfuron.
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Experimental Protocols
The following provides a generalized experimental protocol for evaluating the efficacy of post-

emergence herbicides like rimsulfuron and nicosulfuron for grass weed control in maize,

based on methodologies reported in the cited literature.[14][16][17][18]

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with 3-4 replications.

Plot Size: Minimum of 10-20 square meters to ensure representative sampling.[17]

2. Site Selection and Preparation:

Select a field with a natural and uniform infestation of the target grass weed species.

Conduct standard seedbed preparation and fertilization according to local agronomic

practices for maize.

3. Crop and Weed Management:

Maize Hybrid: Select a commercially relevant maize hybrid. Note the hybrid's known

sensitivity to sulfonylurea herbicides, if available.[7][8]

Sowing: Plant maize at a standard seeding rate and row spacing.

Weed Stage: Apply herbicides when grass weeds are at the 2-4 leaf stage for optimal

control.[2][5][19]

Maize Stage: Apply post-emergence herbicides at the V2-V6 stage of maize growth,

adhering to the specific product label recommendations.[20][21][22][23]

4. Herbicide Application:

Treatments: Include an untreated control, rimsulfuron alone, nicosulfuron alone, and

potentially tank-mix combinations at various rates (e.g., recommended rate and double the

recommended rate for crop safety assessment).[18]
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Application Equipment: Use a calibrated backpack or tractor-mounted sprayer equipped with

flat-fan nozzles to ensure uniform coverage.

Spray Volume: Typically 140-300 L/ha.[16]

Adjuvants: Include non-ionic surfactants (NIS) or crop oil concentrates (COC) as

recommended by the herbicide label to enhance efficacy.[16]

5. Data Collection:

Weed Control Efficacy: Visually assess weed control at 7, 14, and 28 days after treatment

(DAT) on a scale of 0% (no control) to 100% (complete control).

Weed Density and Biomass: Count the number of weeds per unit area (e.g., m²) and collect

the above-ground biomass of weeds from a designated quadrat within each plot. Dry the

biomass to a constant weight.

Crop Phytotoxicity: Visually assess crop injury at 7 and 14 DAT on a scale of 0% (no injury)

to 100% (crop death).

Maize Yield: Harvest the ears from the central rows of each plot, determine the grain

moisture content, and calculate the grain yield, adjusting to a standard moisture content.

6. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between

treatment means at a specified probability level (e.g., p ≤ 0.05).
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Caption: Generalized workflow for herbicide efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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